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Compound of Interest

Compound Name: PCS1055

Cat. No.: B15616032

For researchers, scientists, and drug development professionals handling PCS1055, a
selective muscarinic M4 receptor antagonist, adherence to proper disposal protocols is crucial
for maintaining laboratory safety and environmental compliance. While a specific Safety Data
Sheet (SDS) with detailed disposal procedures for PCS1055 is not readily available in public
resources, established best practices for the disposal of laboratory chemical waste should be
strictly followed. This guide provides essential safety and logistical information to ensure the
responsible management of PCS1055 waste.

General Principles for Chemical Waste Disposal

In the absence of a specific SDS for PCS1055, it must be treated as a potentially hazardous
chemical. The fundamental principle is to avoid disposal down the drain or in regular trash. All
chemical waste, including unused PCS1055, solutions containing it, and contaminated
materials, must be disposed of through an approved hazardous waste management program. It
is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidelines and procedures.

Key Characteristics of PCS1055 for Risk
Assessment

A thorough understanding of a compound's properties is the first step in a safe disposal plan.
While detailed disposal data is unavailable, the known characteristics of PCS1055 can inform a
preliminary risk assessment.
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Characteristic

Value/Description

Implication for Handling
and Disposal

Chemical Name

PCS1055

Use for accurate labeling of

waste containers.

CAS Number

357173-55-8

A unique identifier crucial for

waste manifests.

Biological Activity

Selective and competitive
antagonist for muscarinic M4
receptor (IC50 = 18.1 nM, Kd =
5.72 nM, Ki = 6.5 nM). Also an
inhibitor of

acetylcholinesterase (AChE).

[1](2]

Indicates high biological
activity at low concentrations.
Warrants careful handling to
avoid personnel exposure and

environmental release.

Physical Form

Typically a solid powder.

Spills should be handled
carefully to avoid generating
dust.

Storage Conditions

Stock solutions should be
stored at -80°C forup to 6
months or -20°C for up to 1
month.[1]

Indicates potential for
degradation, which may alter

its hazardous properties.

Step-by-Step Disposal Procedure for PCS1055

The following is a generalized, step-by-step protocol for the disposal of PCS1055. This should

be adapted to comply with your institution-specific and local regulations.

» Waste Identification and Segregation:

o Identify all waste streams containing PCS1055. This includes pure, unused product,

expired stock solutions, contaminated solvents, and any labware (e.g., pipette tips, vials,

gloves) that has come into direct contact with the compound.

o Segregate PCS1055 waste from other chemical waste streams unless specifically

instructed otherwise by your EHS department. Do not mix with incompatible chemicals.
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o Selection of Appropriate Waste Containers:

o Use only approved, chemically resistant, and leak-proof containers for hazardous waste.
The container material should be compatible with the solvents used to dissolve PCS1055.

o Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

o Proper Labeling of Waste Containers:

o

Clearly label the waste container with the words "Hazardous Waste."

[e]

The label must include the full chemical name ("PCS1055"), the CAS number (357173-55-
8), and an accurate estimation of the concentration and total volume.

[e]

Indicate all components of the waste mixture, including solvents.

Include the date when the waste was first added to the container.

o

o Safe Storage of Chemical Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area within the laboratory.

o Ensure the storage area is away from heat sources and direct sunlight.

o Follow all institutional guidelines for the maximum allowable volume of waste and the
maximum time it can be stored in the laboratory before collection.

e Arranging for Waste Pickup and Disposal:
o Contact your institution's EHS department to schedule a pickup of the hazardous waste.

o Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled
by licensed hazardous waste management professionals.

Experimental Workflow for PCS1055 Disposal
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The following diagram illustrates the logical flow for the proper disposal of PCS1055 waste in a

laboratory setting.
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Figure 1. General workflow for the safe disposal of PCS1055 waste.

Disclaimer: This information is intended as a general guide and does not replace the specific
requirements of your institution or local, state, and federal regulations. Always consult your
institution's Environmental Health and Safety department for definitive guidance on chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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